Cas no 157380-76-2 (D-arabino-Hex-5-enitol,2,6-anhydro-5-deoxy-3-O-(phenylmethyl)-)

D-arabino-Hex-5-enitol,2,6-anhydro-5-deoxy-3-O-(phenylmethyl)- structure
157380-76-2 structure
Product Name:D-arabino-Hex-5-enitol,2,6-anhydro-5-deoxy-3-O-(phenylmethyl)-
CAS No:157380-76-2
MF:C13H16O4
MW:236.263744354248
CID:233294
PubChem ID:2734726
Update Time:2025-04-19

D-arabino-Hex-5-enitol,2,6-anhydro-5-deoxy-3-O-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • D-arabino-Hex-5-enitol,2,6-anhydro-5-deoxy-3-O-(phenylmethyl)-
    • 2,6-anhydro-3-O-benzyl-5-deoxy-D-arabino-hex-5-enitol
    • D-arabino-Hex-5-enitol, 2,6-anhydro-5-deoxy-3-O-(phenylmethyl)-
    • J-009411
    • 157380-76-2
    • 4-O-Benzyl-D-galactal, 97%
    • SCHEMBL629185
    • 4-O-Benzyl-D-galactal
    • Inchi: 1S/C13H16O4/c14-8-12-13(11(15)6-7-16-12)17-9-10-4-2-1-3-5-10/h1-7,11-15H,8-9H2/t11-,12-,13-/m1/s1
    • InChI Key: OIWQZGBSQDJVJN-JHJVBQTASA-N
    • SMILES: O(CC1C=CC=CC=1)[C@@H]1[C@@H](C=CO[C@@H]1CO)O

Computed Properties

  • Exact Mass: 236.10485899g/mol
  • Monoisotopic Mass: 236.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.5
  • Topological Polar Surface Area: 58.9Ų

Experimental Properties

  • Color/Form: solid
  • Melting Point: 101-103 °C(lit.)
  • Solubility: Not determined

D-arabino-Hex-5-enitol,2,6-anhydro-5-deoxy-3-O-(phenylmethyl)- Security Information

  • WGK Germany:3
  • Safety Term:S24/25

D-arabino-Hex-5-enitol,2,6-anhydro-5-deoxy-3-O-(phenylmethyl)- Pricemore >>

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